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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for 2-n-butylcyclohexanone (CAS No. 1126-18-7). This

document is intended for professionals in research and development who require a centralized

resource for sourcing and utilizing this chemical compound.

Introduction
2-n-Butylcyclohexanone, also known as 2-butylcyclohexanone, is a cyclic ketone with the

molecular formula C₁₀H₁₈O. It serves as a key intermediate in the synthesis of various organic

compounds. Notably, it is a crucial reagent in the preparation of 5(6)-decenoic acid[1]. This

guide consolidates available data on its commercial suppliers, physical and chemical

properties, and provides a generalized experimental workflow for its application in organic

synthesis.

Commercial Availability and Suppliers
2-n-Butylcyclohexanone (CAS No. 1126-18-7) is commercially available from a number of

chemical suppliers, primarily based in China. The typical purity offered is around 98-99%. The

following table summarizes the readily available supplier information.
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Supplier Name Purity Additional Information

Shanghai Arbor Chemical Co.,

Ltd.
-

Listed as a supplier on

ChemicalBook.[1]

Shanghai Nianxing Industrial

Co., Ltd
98.0%

Stocking period of 10 days

mentioned.[2]

Shandong Mopai

Biotechnology Co., Ltd
99%

Listed as a supplier on

EaseChem.[3]

American Custom Chemicals

Corporation
95.00%

Price listed for 1G, 5G, and

10G quantities.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2-n-butylcyclohexanone is presented

in the table below. This data is compiled from various chemical databases and supplier

technical sheets.

Property Value Source

Molecular Formula C₁₀H₁₈O Guidechem[5], Chemsrc[2]

Molecular Weight 154.25 g/mol Benchchem[6], Chemsrc[2]

CAS Number 1126-18-7
Guidechem[5],

ChemicalBook[1]

Density 0.888 g/cm³ Guidechem[5], Chemsrc[2]

Boiling Point 220.1 °C at 760 mmHg Guidechem[5], Chemsrc[2]

Flash Point 79.7 °C Guidechem[5], Chemsrc[2]

Refractive Index 1.447 Guidechem[5], Chemsrc[2]

Vapor Pressure 0.115 mmHg at 25°C Guidechem[5], Chemsrc[2]

LogP 2.85 - 2.93590 Guidechem[5], Chemsrc[2]
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Safety Information
A specific Safety Data Sheet (SDS) for 2-n-butylcyclohexanone (CAS 1126-18-7) was not

readily available in the public domain. However, safety information for its isomers, such as 2-

sec-butylcyclohexanone and 2-tert-butylcyclohexanone, indicates that these compounds may

cause skin and eye irritation. It is recommended to handle 2-n-butylcyclohexanone with

standard laboratory safety precautions.

General Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Work in a well-ventilated area, preferably in a fume hood.

Avoid contact with skin, eyes, and clothing.

Keep away from heat, sparks, and open flames.

In case of exposure, follow standard first-aid measures. For eye contact, flush with copious

amounts of water for at least 15 minutes. For skin contact, wash the affected area with soap

and water. If inhaled, move to fresh air. If ingested, do not induce vomiting and seek immediate

medical attention.

Experimental Protocols: A Generalized Workflow
While a detailed, peer-reviewed experimental protocol for the synthesis of 5(6)-decenoic acid

from 2-n-butylcyclohexanone is not readily available, a generalized workflow for a reaction

involving a substituted cyclohexanone can be outlined. The following represents a logical

sequence of steps for a typical organic synthesis reaction, such as an oxidation or

rearrangement, using 2-n-butylcyclohexanone as a starting material.
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(e.g., with Na2SO4)
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(e.g., NMR, IR, Mass Spectrometry)
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Caption: Generalized workflow for an organic synthesis using 2-n-butylcyclohexanone.
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Data and Supplier Overview
The following diagram provides a visual summary of the data acquisition and supplier

landscape for 2-n-butylcyclohexanone.
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Caption: Overview of information sources and suppliers for 2-n-butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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